Cas no 1864003-18-8 (rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride)

• Product Name: rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride
• CAS No: 1864003-18-8
• MDL: MFCD28038706
• CID: 4624902
• Update Time: 2025-05-22

rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride

• MDL： MFCD28038706

Additional information on rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride

Comprehensive Overview of rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride (CAS No. 1864003-18-8)

The compound rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride (CAS No. 1864003-18-8) is a chiral bicyclic pyrrolidine derivative that has garnered significant attention in pharmaceutical research and organic synthesis. Its unique structural features, including the fused hexahydropyrrolo[3,4-b]pyrrole core and hydrochloride salt form, make it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential in addressing modern therapeutic challenges, such as neurological disorders and metabolic diseases.

One of the key structural characteristics of rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride is its bicyclic framework, which combines two pyrrolidine rings in a hexahydropyrrolo[3,4-b]pyrrole configuration. This rigid structure provides excellent three-dimensional diversity, making it particularly attractive for medicinal chemistry applications. The hydrochloride salt form enhances the compound's solubility and stability, which are crucial factors for pharmaceutical formulations. Recent studies have highlighted its potential as a scaffold for developing novel G protein-coupled receptor (GPCR) modulators, a hot topic in current drug discovery.

The synthesis of rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride typically involves multi-step organic transformations, with careful attention to stereochemistry control. Modern synthetic approaches often employ asymmetric catalysis to access enantiomerically pure forms of this compound, as chirality plays a critical role in its biological activity. The pharmaceutical industry has shown growing interest in this compound due to its structural similarity to various bioactive natural products and its potential as a privileged structure in medicinal chemistry.

In terms of applications, rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride has demonstrated promise in several therapeutic areas. Recent publications have explored its derivatives as potential central nervous system (CNS) agents, particularly for conditions like depression and anxiety disorders. The bicyclic pyrrolidine core is known to exhibit good blood-brain barrier permeability, making it an attractive scaffold for neuroactive compounds. Additionally, researchers are investigating its use in developing small molecule inhibitors for various enzymatic targets.

The pharmacological properties of rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride derivatives are currently under extensive investigation. Preliminary studies suggest that modifications to the parent structure can yield compounds with diverse biological activities. This adaptability makes it particularly valuable in the era of precision medicine, where researchers seek targeted therapies for specific patient populations. The compound's potential in addressing unmet medical needs has positioned it as a focus area for many pharmaceutical research programs.

From a chemical perspective, the hexahydropyrrolo[3,4-b]pyrrole core offers multiple sites for functionalization, allowing medicinal chemists to fine-tune physicochemical properties and biological activity. This flexibility has led to numerous patent applications featuring derivatives of rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one, particularly in the areas of neurodegenerative disease treatment and metabolic disorder management. The ability to modify both the nitrogen atoms and the carbonyl group provides ample opportunities for structure-activity relationship studies.

Recent advancements in synthetic methodology have improved access to rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride and its analogs. Green chemistry approaches, including catalytic methods and solvent-free reactions, are being developed to enhance the sustainability of its production. These innovations align with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices, which are increasingly important to both researchers and the general public.

The analytical characterization of rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride typically involves a combination of techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, particularly given its stereochemical complexity. Advanced analytical techniques have become increasingly important in pharmaceutical development, as regulatory agencies demand comprehensive characterization of drug substances and intermediates.

In the context of current pharmaceutical trends, rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride represents an interesting case study in fragment-based drug discovery. Its moderate molecular weight and good physicochemical properties make it an ideal starting point for lead optimization programs. The compound's balanced lipophilicity and hydrogen bonding capacity contribute to its drug-like characteristics, which are highly valued in modern drug design paradigms.

Looking to the future, research on rac-(3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-2(1H)-one hydrochloride and its derivatives is expected to expand into new therapeutic areas. With the growing understanding of its pharmacological potential and the development of more efficient synthetic routes, this compound class may play a significant role in addressing emerging health challenges. Its versatility as a synthetic intermediate and potential therapeutic agent ensures its continued relevance in pharmaceutical research and development.